Cas no 1185309-12-9 ((4-Hydroxy-1-piperidinyl)-2-pyrazinylmethanone hydrochloride)
(4-Hydroxy-1-piperidinyl)-2-pyrazinylmethanone hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (4-Hydroxy-1-piperidinyl)-2-pyrazinylmethanone hydrochloride
- (4-hydroxypiperidin-1-yl)-pyrazin-2-ylmethanone,hydrochloride
- (4-Hydroxypiperidin-1-yl)pyrazin-2-yl-methanone hydrochloride
- (4-Hydroxy-piperidin-1-yl)-pyrazin-2-yl-methanone hydrochloride
- 4-hydroxypiperidyl pyrazin-2-yl ketone, chloride
- AK-51954
- KB-01875
- SBB075017
- AKOS015940984
- (4-hydroxy-1-piperidyl)-pyrazin-2-yl-methanone hydrochloride
- (4-Hydroxy-piperidin-1-yl)-pyrazin-2-yl-Methanone hydrochloride, 98+% C10H14ClN3O2, MW: 243.69
- DTXSID30671565
- (4-hydroxypiperidin-1-yl)-pyrazin-2-ylmethanone;hydrochloride
- (4-Hydroxypiperidin-1-yl)(pyrazin-2-yl)methanonehydrochloride
- DB-299791
- (4-Hydroxypiperidin-1-yl)(pyrazin-2-yl)methanone hydrochloride
- 1185309-12-9
- 1-(PYRAZINE-2-CARBONYL)PIPERIDIN-4-OL HYDROCHLORIDE
- (4-Hydroxypiperidin-1-yl)(pyrazin-2-yl)methanone--hydrogen chloride (1/1)
-
- MDL: MFCD09607495
- Inchi: 1S/C10H13N3O2.ClH/c14-8-1-5-13(6-2-8)10(15)9-7-11-3-4-12-9;/h3-4,7-8,14H,1-2,5-6H2;1H
- InChI Key: SFJXDNXMYIVRCJ-UHFFFAOYSA-N
- SMILES: Cl.OC1CCN(C(C2C=NC=CN=2)=O)CC1
Computed Properties
- Exact Mass: 243.0774544g/mol
- Monoisotopic Mass: 243.0774544g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.3Ų
(4-Hydroxy-1-piperidinyl)-2-pyrazinylmethanone hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM132944-1g |
(4-hydroxypiperidin-1-yl)(pyrazin-2-yl)methanone hydrochloride |
1185309-12-9 | 95% | 1g |
$441 | 2023-03-04 | |
| Chemenu | CM132944-1g |
(4-hydroxypiperidin-1-yl)(pyrazin-2-yl)methanone hydrochloride |
1185309-12-9 | 95% | 1g |
$371 | 2021-08-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1801792-500mg |
(4-Hydroxypiperidin-1-yl)(pyrazin-2-yl)methanone hydrochloride |
1185309-12-9 | 97% | 500mg |
¥6320.00 | 2024-08-09 |
(4-Hydroxy-1-piperidinyl)-2-pyrazinylmethanone hydrochloride Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on (4-Hydroxy-1-piperidinyl)-2-pyrazinylmethanone hydrochloride
Comprehensive Overview of (4-Hydroxy-1-piperidinyl)-2-pyrazinylmethanone hydrochloride (CAS No. 1185309-12-9)
(4-Hydroxy-1-piperidinyl)-2-pyrazinylmethanone hydrochloride (CAS No. 1185309-12-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and pyrazine structural motifs, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its hydrochloride salt form due to enhanced solubility and stability, which are critical for in vitro and in vivo studies.
The molecular structure of (4-Hydroxy-1-piperidinyl)-2-pyrazinylmethanone hydrochloride combines a hydroxyl group-substituted piperidine ring with a pyrazine-based carbonyl moiety. This configuration contributes to its potential as a pharmacophore in designing novel therapeutic agents. Recent studies highlight its relevance in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and personalized therapeutics.
In the context of modern drug development, CAS No. 1185309-12-9 is frequently discussed alongside small molecule inhibitors and kinase-targeted therapies. These areas are highly searched in academic and industrial databases, reflecting the growing demand for innovative chemical entities. The compound's hydrochloride salt form also makes it a candidate for formulation optimization, a topic of interest for pharmaceutical scientists focusing on bioavailability enhancement.
From a synthetic chemistry perspective, the preparation of (4-Hydroxy-1-piperidinyl)-2-pyrazinylmethanone hydrochloride involves multi-step organic reactions, including amide coupling and salt formation. These processes are often optimized for high yield and purity, critical for regulatory compliance in drug development. The compound's spectroscopic data (e.g., NMR, HPLC) are well-documented, aiding in its identification and quality control.
Emerging applications of CAS No. 1185309-12-9 include its role in neurological research and metabolic disorder studies. These fields are currently trending due to increasing global health concerns. For instance, its structural similarity to known central nervous system (CNS) agents has prompted investigations into its potential for neuroprotective effects. Such explorations align with searches for new Alzheimer's disease targets and Parkinson's disease therapeutics.
Environmental and green chemistry considerations are also relevant for (4-Hydroxy-1-piperidinyl)-2-pyrazinylmethanone hydrochloride. Researchers are evaluating sustainable synthesis routes to minimize waste and energy consumption, a priority in green pharmaceutical manufacturing. This aligns with broader industry shifts toward eco-friendly processes, a frequently searched topic in scientific and regulatory circles.
In summary, (4-Hydroxy-1-piperidinyl)-2-pyrazinylmethanone hydrochloride (CAS No. 1185309-12-9) represents a versatile compound with multifaceted applications in drug discovery and biomedical research. Its unique chemical properties, combined with trending research interests, position it as a valuable entity in the pursuit of next-generation therapeutics.
1185309-12-9 ((4-Hydroxy-1-piperidinyl)-2-pyrazinylmethanone hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)